N-((6-(furan-3-yl)pyridin-3-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide

• IUPAC Name: N-[[6-(furan-3-yl)pyridin-3-yl]methyl]-2,1,3-benzothiadiazole-5-carboxamide
• InChI: InChI=1S/C17H12N4O2S/c22-17(12-2-4-15-16(7-12)21-24-20-15)19-9-11-1-3-14(18-8-11)13-5-6-23-10-13/h1-8,10H,9H2,(H,19,22)
• InChI Key: XAIKITZMJUXGSC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=NSN=C2C=C1C(=O)NCC3=CN=C(C=C3)C4=COC=C4
• Molecular Formula: C17H12N4O2S
• Molecular Weight: 336.4 g/mol
• CAS No.: 2034337-60-3

Description

N-((6-(furan-3-yl)pyridin-3-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide is a useful research compound. Its molecular formula is C17H12N4O2S and its molecular weight is 336.37. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Compounds like "N-((6-(furan-3-yl)pyridin-3-yl)methyl)benzo[c][1,2,5]thiadiazole-5-carboxamide" often play a critical role in the synthesis of heterocyclic compounds, which are pivotal in medicinal chemistry and material science. For example, studies on the synthesis and transformations of various furan- and pyridine-containing compounds highlight the importance of such frameworks in developing new chemical entities with potential biological activities or novel material properties (El’chaninov et al., 2018).

Antimicrobial and Antifungal Activity

Compounds structurally related to "this compound" have been studied for their antimicrobial and antifungal properties. For instance, derivatives of furan- and pyridine-based heterocycles have shown significant activity against a range of gram-positive and gram-negative bacteria as well as various fungi, suggesting potential applications in developing new antimicrobial agents (Patel, Patel, & Shah, 2015).

Anticancer Activity

Another critical area of application for compounds with similar chemical structures involves anticancer research. Specific derivatives have been synthesized and evaluated for their cytotoxicity against various human cancer cell lines, indicating the potential for such compounds to be developed into novel anticancer therapies (Adhami et al., 2014).